Cas no 57580-69-5 (Acridine, 1-nitro-8-phenoxy-)

• Product Name: Acridine, 1-nitro-8-phenoxy-
• CAS No: 57580-69-5
• MF: C₁₉H₁₂N₂O₃
• MW: 316.31018447876
• CID: 335571
• PubChem ID: 71441000
• Update Time: 2025-04-19

Acridine, 1-nitro-8-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Acridine, 1-nitro-8-phenoxy-
• 1-nitro-8-phenoxyacridine
• 57580-69-5
• DTXSID60849952

• Inchi： 1S/C19H12N2O3/c22-21(23)18-10-4-8-16-14(18)12-15-17(20-16)9-5-11-19(15)24-13-6-2-1-3-7-13/h1-12H
• InChI Key： KZHYLNSBADUIIF-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC2C1=CC1C(=CC=CC=1N=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 316.08479225g/mol
• Monoisotopic Mass: 316.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 67.9Ų